2-{4-[(2-chlorophenoxy)acetyl]-1-piperazinyl}pyrimidine

• IUPAC Name: 2-(2-chlorophenoxy)-1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C16H17ClN4O2/c17-13-4-1-2-5-14(13)23-12-15(22)20-8-10-21(11-9-20)16-18-6-3-7-19-16/h1-7H,8-12H2
• InChI Key: RDIMDQGYIVOWHN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=CC=N2)C(=O)COC3=CC=CC=C3Cl
• Molecular Formula: C16H17ClN4O2
• Molecular Weight: 332.78 g/mol

Description

The compound is a derivative of phenoxyacetic acid, which is a type of herbicide. It also contains diphenhydramine hydrochloride or diphenhydramine citrate , which are common ingredients in over-the-counter sleep aids.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through etherification and acylation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of a piperazine ring could make it a weak base.

Scientific Research Applications

Neuroprotection and TRPM4 Inhibition

• CBA acts as a potent and selective inhibitor of TRPM4 (Transient receptor potential melastatin member 4). It penetrates cells effectively and rescues functional expression of mutant A432T TRPM4. .

Herbicide Research

• Phenoxy herbicides , such as 2,4-dichlorophenoxyacetic acid (2,4-D) and 2-methyl-4-chlorophenoxyacetic acid (MCPA) .

Chemical Synthesis

• .

Mechanism of Action

Target of Action

The primary target of 2-{4-[(2-chlorophenoxy)acetyl]-1-piperazinyl}pyrimidine is the Transient receptor potential melastatin member 4 (TRPM4) . TRPM4 is a calcium-activated non-selective cation channel that regulates calcium homeostasis in cells .

Mode of Action

2-{4-[(2-chlorophenoxy)acetyl]-1-piperazinyl}pyrimidine acts as a potent and selective inhibitor of TRPM4 . It penetrates cells and interacts with TRPM4, inhibiting its activity .

Biochemical Pathways

Given its target, it likely influences pathways related tocalcium homeostasis and cellular signaling .

Result of Action

The inhibition of TRPM4 by 2-{4-[(2-chlorophenoxy)acetyl]-1-piperazinyl}pyrimidine can rescue the functional expression of mutant A432T TRPM4 in cells . This suggests that the compound may have therapeutic potential in conditions related to TRPM4 dysfunction .

Action Environment

Like all chemical compounds, its stability, solubility, and reactivity may be affected by factors such as temperature, ph, and the presence of other chemicals .

Safety and Hazards

The safety and hazards would also depend on the exact structure and intended use of the compound. For example, if it’s used as a herbicide, it could be harmful if swallowed or inhaled.